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Compound of Interest

Compound Name: Alternaric acid

Cat. No.: B15561611 Get Quote

This in-depth guide provides a comprehensive overview of the discovery, isolation,

characterization, and biological activities of alternaric acid, a mycotoxin produced by the

fungus Alternaria solani. Designed for researchers, scientists, and drug development

professionals, this document details the pivotal experiments, quantitative data, and proposed

mechanisms of action that have shaped our understanding of this biologically active molecule.

Discovery and Initial Isolation
Alternaric acid was first identified as a biologically active metabolic product of the fungus

Alternaria solani in 1949 by P.W. Brian, P.J. Curtis, H.G. Hemming, C.H. Unwin, and J.M.

Wright at the Imperial Chemical Industries' Butterwick Research Laboratories.[1][2][3] Alternaria

solani is the causative agent of early blight disease in potatoes and tomatoes.[1] The discovery

was a result of a systematic screening of fungal metabolites for antibiotic properties.

Experimental Protocol: Fungal Cultivation and Toxin
Production
The original researchers developed a defined culture medium to optimize the production of

alternaric acid. The protocol, as described by Brian et al. in 1951, is as follows:

Medium Composition: A variety of defined culture media were found to support the growth of

Alternaria solani and the production of alternaric acid. Optimal media contained high

concentrations of sucrose (7.5% w/v or more), which proved to be a superior carbon source

compared to others tested. Nitrogen could be supplied as nitrate or casein hydrolysate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15561611?utm_src=pdf-interest
https://www.benchchem.com/product/b15561611?utm_src=pdf-body
https://www.benchchem.com/product/b15561611?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1269293/
https://www.scilit.com/publications/6951c4150821e920ae164e68eef6a5da
https://pubmed.ncbi.nlm.nih.gov/18229144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1269293/
https://www.benchchem.com/product/b15561611?utm_src=pdf-body
https://www.benchchem.com/product/b15561611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interestingly, ammonia also served as a suitable nitrogen source when combined with an

appropriate organic acid, with 0.25% (w/v) acetic acid being particularly effective.

Cultivation Conditions: The fungus was cultured in stationary liquid medium. The quantity of

alternaric acid produced was directly correlated with the amount of mycelial growth.

Harvesting: After a suitable incubation period, the fungal mycelium was separated from the

culture filtrate, which contained the dissolved alternaric acid.

Experimental Protocol: Isolation and Purification
The initial isolation and purification of alternaric acid from the culture filtrate were achieved

through a series of solvent extraction and crystallization steps, as detailed by J.F. Grove in

1952:[4]

Acidification: The cell-free culture filtrate was acidified to a pH of 3.5.

Solvent Extraction: The acidified filtrate was then extracted with chloroform.

Evaporation: The chloroform extract was evaporated to dryness, leaving a crude residue

containing alternaric acid.

Crystallization: The residue was recrystallized from benzene to yield purified, crystalline

alternaric acid. This method yielded approximately 150 mg of alternaric acid per liter of

culture medium.

Physicochemical Characterization
Early characterization of alternaric acid by Grove in 1952 established its fundamental

chemical properties, though the complete stereochemistry was not elucidated until much later.
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Property Value

Molecular Formula C₂₁H₃₀O₈

Molecular Weight 410.49 g/mol

Appearance Colorless crystals

Melting Point 138°C

Optical Rotation [α]D +195° (in ethanol)

Solubility
Soluble in ethanol, chloroform, and ethyl

acetate; sparingly soluble in benzene and water.

Biological Activity
Alternaric acid exhibits a range of biological activities, most notably its antifungal and

phytotoxic (herbicidal) properties.

Antifungal Activity
The initial discovery of alternaric acid was driven by its antibiotic properties. It was found to be

a potent inhibitor of fungal growth, but interestingly, it displayed no antibacterial activity.

Fungal Species Inhibitory Concentration (µg/mL)

Absidia glauca < 1

Myrothecium verrucaria < 1

Botrytis allii (spore germination) > 100

Botrytis allii (germ-tube extension) 0.1

Phytotoxic (Herbicidal) Activity
Alternaric acid is a non-host-specific phytotoxin, meaning it is toxic to a broad range of plant

species, not just the host plants of A. solani. Its phytotoxic effects manifest as chlorosis and

necrosis of leaf tissue. While its potential as a bioherbicide has been recognized, specific

quantitative data such as IC50 values are not extensively reported in the literature. However, its
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phytotoxic effects have been documented on various plants including tomato, pea, cabbage,

radish, spinach, and bean.

Mechanism of Action
The mode of action of alternaric acid has been a subject of ongoing research. Early studies

suggested that it interferes with the uptake of metabolites by fungal mycelium. More recent

investigations have shed light on its interaction with plant signaling pathways.

Proposed Signaling Pathway: Inhibition of the
Hypersensitive Response
Current evidence suggests that alternaric acid acts as a suppressor of the plant's

hypersensitive response (HR), a form of programmed cell death that serves as a defense

mechanism against pathogen attack. It achieves this by modulating the activity of a calcium-

dependent protein kinase (CDPK), specifically RiCDPK2 in potato.

The proposed signaling pathway is as follows:
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Proposed signaling pathway of alternaric acid in suppressing the plant hypersensitive
response.

Conclusion
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The discovery of alternaric acid over seven decades ago marked a significant step in the

study of fungal secondary metabolites and their roles in plant pathology. From its initial isolation

and characterization to the more recent elucidation of its mode of action at the molecular level,

the story of alternaric acid continues to be relevant for researchers in natural product

chemistry, plant science, and drug discovery. Its potent biological activities suggest potential

applications in agriculture and medicine, warranting further investigation into its synthesis,

derivatization, and specific molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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